molecular formula C8H7FO3 B8728723 6-Fluorovanillin CAS No. 79418-77-2

6-Fluorovanillin

Cat. No.: B8728723
CAS No.: 79418-77-2
M. Wt: 170.14 g/mol
InChI Key: DDEFOLHFKVPOFE-UHFFFAOYSA-N
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Description

6-Fluorovanillin is a useful research compound. Its molecular formula is C8H7FO3 and its molecular weight is 170.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

79418-77-2

Molecular Formula

C8H7FO3

Molecular Weight

170.14 g/mol

IUPAC Name

2-fluoro-4-hydroxy-5-methoxybenzaldehyde

InChI

InChI=1S/C8H7FO3/c1-12-8-2-5(4-10)6(9)3-7(8)11/h2-4,11H,1H3

InChI Key

DDEFOLHFKVPOFE-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C(=C1)C=O)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

AlCl3 (8.69 g, 65.2 mmol) was added to a solution of 2-fluoro-4,5-dimethoxy-benzaldehyde (2.00 g, 10.9 mmol) in DCM (100 mL) under an atmosphere of argon. The reaction mixture was allowed to stir at room temperature for 16 h. The reaction mixture was slowly quenched with water. The layers were separated and the aqueous layer was then extracted with ethyl acetate (3×). The combined organic layers were dried over sodium sulfate and then evaporated to dryness to yield 2-fluoro-4-hydroxy-5-methoxy-benzaldehyde (1.82 g, 98%) as an off white solid. ESI-MS m/z calc. 170.0. found 171.0 (M+1)+. Retention time: 0.84 minutes (3 min run). 1H NMR (400 MHz, DMSO) δ 10.04 (s, 1H), 7.22 (d, J=6.7 Hz, 1H), 6.73 (d, J=11.9 Hz, 1H), 3.81 (s, 3H).
Name
Quantity
8.69 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

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